Cas no 266369-49-7 (4-(Thiazol-2-yl)benzoic acid)

• Product Name: 4-(Thiazol-2-yl)benzoic acid
• CAS No: 266369-49-7
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD08275675
• CID: 247803
• PubChem ID: 23510471
• Update Time: 2025-10-29

4-(Thiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiazol-2-yl)benzoic acid
• 4-(4-(METHOXYCARBONYL)THIAZOL-2-YL)BENZOIC ACID
• Benzoic acid,4-(2-thiazolyl)-
• 4-(1,3-Thiazol-2-yl)benzoic acid
• Benzoic acid,4-(2-thiazolyl)
• 4-(1 pound not3-THIAZOL-2-YL)BENZOIC ACID
• SCHEMBL2177044
• 4-(Thiazol-2-yl)benzoicacid
• Z803330510
• 266369-49-7
• 4-(2-thiazolyl)benzoic acid
• CS-0213326
• EN300-745483
• 4-thiazol-2-yl-benzoic acid
• MFCD08275675
• FS-2370
• FT-0759471
• NCAPRAZCSUNRLM-UHFFFAOYSA-N
• 4-(1,3-thiazol-2-yl)benzoic acid, AldrichCPR
• DTXSID40634641
• AKOS010595732
• J-513202
• DB-010198
• G30094

• MDL： MFCD08275675
• Inchi： 1S/C10H7NO2S/c12-10(13)8-3-1-7(2-4-8)9-11-5-6-14-9/h1-6H,(H,12,13)
• InChI Key： NCAPRAZCSUNRLM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 239 °C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.643
• PSA: 78.43000
• LogP: 2.50830
• Vapor Pressure: Not available

4-(Thiazol-2-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Thiazol-2-yl)benzoic acid

4-(Thiazol-2-yl)benzoic acid (CAS No. 266369-49-7): A Comprehensive Overview

4-(Thiazol-2-yl)benzoic acid, identified by its CAS number 266369-49-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic acid has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound combines a benzene ring with a thiazole moiety, creating a versatile scaffold that has been explored in various scientific studies.

The structural composition of 4-(Thiazol-2-yl)benzoic acid makes it an intriguing candidate for drug development. The presence of both benzene and thiazole rings imparts distinct electronic and steric characteristics, which can be exploited to modulate biological pathways. In recent years, there has been a growing interest in derivatives of this compound due to their demonstrated efficacy in preclinical studies.

One of the most compelling aspects of 4-(Thiazol-2-yl)benzoic acid is its potential role in addressing inflammatory and oxidative stress-related disorders. Research has indicated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These enzymes are pivotal in the pathogenesis of inflammation, making them prime targets for therapeutic intervention.

Furthermore, studies have highlighted the antioxidant capabilities of 4-(Thiazol-2-yl)benzoic acid. Oxidative stress is a contributing factor in numerous chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to scavenge free radicals and modulate oxidative stress pathways suggests its potential as a therapeutic agent in these contexts.

In the field of oncology, 4-(Thiazol-2-yl)benzoic acid has shown promise as an anti-cancer agent. Preclinical research has demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to its interaction with specific intracellular targets, disrupting cancer cell proliferation and survival mechanisms.

The synthesis of 4-(Thiazol-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired heterocyclic framework.

The pharmacokinetic profile of 4-(Thiazol-2-yl)benzoic acid is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for developing effective dosage regimens and minimizing side effects. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate tissue distribution, making it a promising candidate for further clinical development.

In conclusion, 4-(Thiazol-2-yl)benzoic acid (CAS No. 266369-49-7) represents a significant advancement in pharmaceutical research due to its multifaceted biological activities and structural versatility. Its potential applications in treating inflammatory diseases, oxidative stress-related conditions, and cancer make it a valuable compound for further exploration. As research continues to uncover new insights into its mechanisms of action, the therapeutic landscape may soon see innovative treatments based on this remarkable molecule.